Cas no 61699-39-6 (Carbonic acid, cyclooctyl ethyl ester)

• Product Name: Carbonic acid, cyclooctyl ethyl ester
• CAS No: 61699-39-6
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 469473
• PubChem ID: 20362234
• Update Time: 2025-04-19

Carbonic acid, cyclooctyl ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, cyclooctyl ethyl ester
• cyclooctyl ethyl carbonate
• FKROQROOPWUVLK-UHFFFAOYSA-N
• Ethyl cyclooctyl carbonate
• DTXSID80606069
• 61699-39-6
• SCHEMBL4630680

• Inchi： 1S/C11H20O3/c1-2-13-11(12)14-10-8-6-4-3-5-7-9-10/h10H,2-9H2,1H3
• InChI Key： FKROQROOPWUVLK-UHFFFAOYSA-N
• SMILES： O(C(=O)OCC)C1CCCCCCC1

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53